molecular formula C29H38N4O3 B532736 (1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one

(1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one

Cat. No. B532736
M. Wt: 490.6 g/mol
InChI Key: WLGRGOGJTIXJGZ-LADGPHEKSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

LEM-06 is an inhibitor of nuclear receptor binding SET domain 2 (NSD2), against H3K36 methylation.

Scientific Research Applications

Synthesis and Application in Organic Chemistry

  • This compound has relevance in the field of organic synthesis. A related compound, 11-Methyl-7,11-diazatricyclo[7.3.1.02,7]tridecane, was synthesized as a (+)-Sparteine surrogate, indicating the utility of these compounds in asymmetric synthesis and complex molecule construction (Dixon, McGrath, & O’Brien, 2006).

Role in Antimicrobial and Anticancer Activities

  • Derivatives of morpholin-4-yl, an element of the compound , have shown significant potential in creating biologically active compounds, particularly in anticancer and antimicrobial applications. For example, compounds like 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one have been identified as important intermediates in synthesizing biologically active compounds (Wang et al., 2016).

Development of Pharmaceutical Agents

  • Research into morpholine derivatives, which are structurally related to the compound in focus, has led to the development of new pharmaceutical agents. These agents exhibit a range of activities including antagonistic action on neurokinin-1 receptors, which could be relevant for treating conditions like emesis and depression (Harrison et al., 2001).

Enzyme Inhibition and Biological Activities

  • Morpholine derivatives are also explored for their enzyme inhibitory and antimicrobial activities. Studies have shown that certain morpholine compounds can act as potent inhibitors of enzymes like monoamine oxidase and cyclooxygenase, leading to possible therapeutic applications in treating inflammatory diseases (Can et al., 2017).

properties

Product Name

(1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one

Molecular Formula

C29H38N4O3

Molecular Weight

490.6 g/mol

IUPAC Name

(1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one

InChI

InChI=1S/C29H38N4O3/c1-21(34)31-10-8-25(9-11-31)32-17-22-16-24(20-32)28-7-6-27(29(35)33(28)18-22)26-5-3-2-4-23(26)19-30-12-14-36-15-13-30/h2-7,22,24-25H,8-20H2,1H3/t22-,24+/m0/s1

InChI Key

WLGRGOGJTIXJGZ-LADGPHEKSA-N

Isomeric SMILES

CC(=O)N1CCC(CC1)N2C[C@@H]3C[C@H](C2)C4=CC=C(C(=O)N4C3)C5=CC=CC=C5CN6CCOCC6

SMILES

CC(=O)N1CCC(CC1)N2CC3CC(C2)C4=CC=C(C(=O)N4C3)C5=CC=CC=C5CN6CCOCC6

Canonical SMILES

CC(=O)N1CCC(CC1)N2CC3CC(C2)C4=CC=C(C(=O)N4C3)C5=CC=CC=C5CN6CCOCC6

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

LEM06;  LEM 06;  LEM-06

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
Reactant of Route 2
(1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
Reactant of Route 3
Reactant of Route 3
(1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
Reactant of Route 4
Reactant of Route 4
(1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
Reactant of Route 5
Reactant of Route 5
(1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
Reactant of Route 6
(1R,9S)-11-(1-acetylpiperidin-4-yl)-5-[2-(morpholin-4-ylmethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.